Cas no 33400-61-2 (Tert-butyl 3-oxopentanoate)

• Product Name: Tert-butyl 3-oxopentanoate
• CAS No: 33400-61-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD11974528
• CID: 1457429
• PubChem ID: 11182898
• Update Time: 2025-06-09

Tert-butyl 3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-oxopentanoate
• 3-oxopentanoic acid tert-butyl ester
• tert-butyl 3-oxidanylidenepentanoate
• t-Butyl 3-oxopentanoate
• tert-Butyl 3-oxovalerate
• A821760
• tert-butyl propionylacetate
• tert-butyl propiono acetate
• 4-(t-butyloxycarbonyl)butan-3-one
• 3-oxopentanoic acid tert-butyl ester; tert-butyl 3-oxidanylidenepentanoate; t-Butyl 3-oxopentanoate; tert-Butyl 3-oxovalerate; A821760; tert-butyl propionylacetate; tert-butyl propiono acetate; 4-(t-butyloxycarbonyl)butan-3-one;
• 33400-61-2
• SCHEMBL182237
• Tert-butyl3-oxopentanoate
• Pentanoic acid, 3-oxo-, 1,1-dimethylethyl ester
• EN300-805008
• 1,1-Dimethylethyl 3-Oxopentanoate; 3-Oxopentanoic Acid 1,1-dimethylethyl Ester,tert-Butyl 3-Oxopentanoate
• DTXSID40457892
• C91130
• DA-06752
• AGFWFCUOAZIKPK-UHFFFAOYSA-N

• MDL： MFCD11974528
• Inchi： 1S/C9H16O3/c1-5-7(10)6-8(11)12-9(2,3)4/h5-6H2,1-4H3
• InChI Key： AGFWFCUOAZIKPK-UHFFFAOYSA-N
• SMILES： O(C(CC(CC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Tert-butyl 3-oxopentanoate

Comprehensive Guide to Tert-butyl 3-oxopentanoate (CAS No. 33400-61-2): Properties, Applications, and Industry Insights

Tert-butyl 3-oxopentanoate (CAS No. 33400-61-2) is a versatile organic ester widely used in pharmaceutical synthesis, fragrance formulation, and specialty chemical production. This compound, also known as 3-oxopentanoic acid tert-butyl ester, features a unique molecular structure combining a ketone and ester functional group, making it valuable for Michael addition reactions and asymmetric synthesis.

The growing demand for high-purity intermediates in drug development has positioned Tert-butyl 3-oxopentanoate as a critical building block. Recent studies highlight its role in producing chiral compounds for antihypertensive medications and biodegradable polymers. Researchers particularly value its tert-butyl protection group, which enhances stability during complex synthetic pathways while allowing selective deprotection under mild conditions.

From an industrial perspective, 33400-61-2 demonstrates excellent solubility in common organic solvents like ethyl acetate and dichloromethane, with a boiling point range of 195-200°C. These properties make it ideal for continuous flow chemistry applications - a trending topic in green chemistry circles. Manufacturers have developed innovative low-waste production methods for this compound, aligning with the pharmaceutical industry's push toward sustainable synthesis.

Analytical characterization of Tert-butyl 3-oxopentanoate typically involves GC-MS and NMR spectroscopy, with the ketone carbonyl appearing at ~208 ppm in 13C NMR. The compound's storage stability (recommended at 2-8°C under nitrogen) and handling precautions are frequently searched topics among laboratory technicians. Recent advancements in catalytic hydrogenation techniques have expanded its utility in creating flavor compounds for the food industry.

The global market for beta-keto esters like 33400-61-2 is projected to grow at 6.2% CAGR through 2030, driven by demand for custom synthesis services. Quality specifications often emphasize ≥98% purity with strict control of residual solvents, reflecting its pharmaceutical-grade applications. Emerging research explores its potential in metal-organic frameworks (MOFs) for gas storage - a hot topic in materials science publications.

For synthetic chemists, Tert-butyl 3-oxopentanoate offers distinct advantages in multistep synthesis due to its balanced reactivity profile. The compound's enolate formation characteristics enable diverse C-C bond formations, while its volatility profile makes it suitable for distillation purification. These attributes answer common search queries about scalable synthetic routes and process optimization in organic chemistry forums.

Environmental considerations surrounding 33400-61-2 have led to improved waste treatment protocols and biodegradation studies. Regulatory databases show full compliance with REACH and FDA guidelines for pharmaceutical intermediates, addressing frequent regulatory questions. The compound's LD50 values and ecotoxicity data are well-documented in safety datasheets, supporting its responsible use across industries.

Cutting-edge applications include using Tert-butyl 3-oxopentanoate as a precursor for OLED materials and liquid crystals, with patent literature showing novel derivatives for electronic displays. Its structure-activity relationships continue to interest medicinal chemists developing enzyme inhibitors. The compound's cost-effectiveness compared to similar chiral auxiliaries makes it economically attractive for industrial-scale production.

Technical discussions often focus on reaction selectivity when employing 33400-61-2 in aldol condensations or Mannich reactions. Recent publications demonstrate innovative uses in click chemistry and photocatalysis, areas generating significant academic interest. The compound's spectral data (IR: 1740 cm^-1 for ester C=O, 1715 cm^-1 for ketone) serves as important reference material for analytical laboratories.

Supply chain professionals frequently search for bulk quantities of Tert-butyl 3-oxopentanoate with certificates of analysis, reflecting its importance in contract manufacturing. The compound's global availability and custom packaging options meet diverse research and production needs. With proper transportation classification as non-hazardous material, it facilitates international commerce of this valuable chemical intermediate.